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Forced Degradation Study & Validation Summary

The following data is extracted from a peer-reviewed study that developed and validated a stability-

indicating gradient liquid chromatographic method for the simultaneous estimation of ROSI, GLIM, and

MET [1].

Table 1: Forced Degradation Conditions and Outcomes This study subjected the drug combination to

various stress conditions to demonstrate the method's stability-indicating capability. The results for

rosiglitazone are inferred from the successful application of the method to the degraded samples.

Stress Condition Treatment Details Key Findings & Method Performance

Acidic
Hydrolysis

0.1 M HCl for 24
hours

The method effectively resolved rosiglitazone from its
degradation products, confirming stability-indicating power

[1].

Alkaline
Hydrolysis

0.1 M NaOH for 24

hours

The method was effective in separating rosiglitazone from

degradation products formed under basic conditions [1].

Oxidative
Degradation

3% H₂O₂ for 24

hours

Successful separation of rosiglitazone from its oxidative

degradation products was achieved [1].
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Stress Condition Treatment Details Key Findings & Method Performance

Thermal
Degradation

Dry heat at 60°C
for 24 hours

The method was applicable for analyzing samples degraded
under thermal stress [1].

Photolytic
Degradation

UV light (265 nm)
for 24 hours

The method demonstrated its stability-indicating nature for
photolytically degraded samples [1].

Table 2: Key Validation Parameters of the HPLC Method The method was validated according to ICH

guidelines, ensuring it is suitable for its intended purpose [1].

Parameter Results for Rosiglitazone

Linearity Excellent linear correlation (r² = 0.998) in the range of 2-50 μg/ml [1].

Precision % RSD (Relative Standard Deviation) for peak area was 0.0513%, indicating high

repeatability [1].

Accuracy
(Recovery)

Average percentage recovery of 99.73% (within the accepted 98-102% range) [1].

Specificity The method was specific and able to resolve all three drugs from their potential

degradation products under various stress conditions [1].

Detailed Experimental Protocol

Here is the detailed methodology as described in the study for the simultaneous estimation of ROSI, GLIM,

and MET [1].

Instrumentation: The analysis was performed on a High Performance Liquid Chromatographic
(HPLC) system equipped with a prominence LC gradient pump and a SPD-20A prominence UV/Vis

detector.
Chromatographic Conditions:

Column: Phenomenex Luna, ODS, C-18 (200mm × 4.6mm, 5µm).
Mobile Phase: A gradient of 0.023M Potassium Dihydrogen Phosphate buffer (pH adjusted to

6.0) and Acetonitrile in a ratio of 60:40 v/v.
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Flow Rate: 1.0 ml/min.

Detection Wavelength: 230 nm.
Injection Volume: 20 µl.

Retention Times: Approximately 2.4 min for ROSI, 4.5 min for GLIM, and 5.6 min for MET.
Standard and Sample Preparation:

Stock Solutions (1000 µg/ml): Prepared in methanol for ROSI, GLIM, and MET.
Working Standard Solutions: Prepared by diluting stock solutions in the concentration range

of 2-50 µg/ml for ROSI and GLIM, and 1-50 µg/ml for MET.
Sample Preparation (Tablet Dosage Form): Twenty tablets were weighed and finely

powdered. A portion equivalent to 500 mg of MET, 2 mg of ROSI, and 2 mg of GLIM was
transferred to a 100 ml volumetric flask, sonicated with 50 ml of methanol for 20 minutes, and

then diluted to volume with methanol. The solution was filtered through a 0.45 µm membrane
filter before injection.

The experimental workflow for the forced degradation study and method validation can be visualized as

follows:
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Start: Method Development

Prepare Standard & Sample Solutions
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Alternative Analytical Technique

For your reference, an alternative, precise, and economical High-Performance Thin-Layer Chromatographic

(HPTLC) method has also been developed and validated for determining rosiglitazone in its tablet dosage

form [2].

Stationary Phase: Silica gel 60 GF254 TLC plates.

Mobile Phase: Methanol:Toluene:Chloroform:Triethylamine (1:8:0.5:0.5 v/v/v/v).
Detection: Absorbance mode at 264 nm.

Rf Value: 0.31 for rosiglitazone.
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Validation: The method was validated for accuracy, precision, specificity, and linearity (1.0-7.0 µg/µl),

and was found suitable for content uniformity testing [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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